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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358

An In-Depth Technical Guide to the Solubility of 1,8-Dichloroanthraquinone in Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-dichloroanthraquinone is a chlorinated derivative of anthraquinone. As an important
chemical intermediate, particularly in the synthesis of dyes and pigments, a thorough
understanding of its solubility in various organic solvents is crucial for process design, reaction
optimization, and formulation development.[1][2] This technical guide provides a
comprehensive overview of the available solubility data for 1,8-dichloroanthraquinone, details
experimental protocols for its determination, and presents a logical workflow for solubility
assessment.

Physicochemical Properties of 1,8-
Dichloroanthraquinone

A foundational understanding of the physicochemical properties of 1,8-dichloroanthraquinone
is essential for interpreting its solubility characteristics.
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Property Value Reference
Chemical Formula C14HeCl202 [3]

Molar Mass 277.10 g/mol

Melting Point 201.5-203 °C

Appearance Yellow crystalline solid [2]

CAS Number 82-43-9 [3]

Quantitative Solubility of 1,8-Dichloroanthraquinone

Quantitative solubility data for 1,8-dichloroanthraquinone in a wide range of organic solvents
is not extensively available in published literature. However, the following data has been
compiled from available sources. For comparative purposes, solubility data for the parent
compound, 9,10-anthraquinone, and the related 1-chloroanthraquinone are also presented.

Table 1: Quantitative Solubility of 1,8-Dichloroanthraquinone

Solvent Temperature (°C) Solubility Reference

Dimethyl Sulfoxide

Not Specified 11.11 mg/mL
(DMSO)

Table 2: Qualitative Solubility of 1,8-Dichloroanthraquinone

Solvent Solubility Reference
Water Slightly soluble [2]

Acetone Soluble

Chloroform Soluble

Benzene Soluble

Hot Amyl Alcohol Soluble [4]

Hot Alcohol Slightly Soluble [4]
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Table 3: Comparative Solubility of 9,10-Anthraquinone (CAS: 84-65-1)

Solvent Temperature (°C) Solubility ( g/100g) Reference
Ethanol (boiling) 78 2.25 [5]
Ethanol (room temp.) ~20-25 Almost insoluble [5]

Table 4: Comparative Solubility of 1-Chloroanthraquinone (CAS: 82-44-0)

Solvent Solubility Reference
Water Insoluble [4]
Hot Alcohol Slightly Soluble [4]
Nitrobenzene Soluble [4]
Hot Amyl Alcohol Soluble [4]
Benzene Soluble [4]
Dimethyl Sulfoxide (DMSO) Soluble [6]
Acetone Soluble [6]
Ethanol Soluble [6]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for the experimental determination of the solubility of
1,8-dichloroanthraquinone in organic solvents.

Gravimetric Method (Shake-Flask Method)

This method is considered the "gold standard" for determining thermodynamic equilibrium
solubility.[7]

4.1.1. Principle
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An excess of the solid solute is equilibrated with a solvent at a constant temperature. The
concentration of the solute in the resulting saturated solution is then determined by weighing
the residue after solvent evaporation.[8]

4.1.2. Materials and Apparatus

» 1,8-dichloroanthraquinone (analytical grade)
¢ Organic solvents (HPLC grade or equivalent)
» Analytical balance (£ 0.1 mg accuracy)

e Thermostatic shaker or water bath

e Centrifuge

¢ Volumetric flasks and pipettes

e Glass vials with screw caps

o Syringe filters (chemically compatible with the solvent)
e Oven or vacuum desiccator

4.1.3. Procedure

o Preparation of Saturated Solution: Add an excess amount of 1,8-dichloroanthraquinone to
a glass vial containing a known volume of the organic solvent. The presence of undissolved
solid is crucial to ensure saturation.

» Equilibration: Seal the vials and place them in a thermostatic shaker or water bath set to the
desired temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to reach
equilibrium.

» Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for at least 2 hours to allow the undissolved solid to settle.
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o Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear
solution) using a pipette. To avoid transferring any solid particles, it is recommended to use a
syringe fitted with a compatible filter.

e Solvent Evaporation: Transfer the collected supernatant to a pre-weighed, clean, and dry
container (e.g., a glass beaker or evaporating dish). Carefully evaporate the solvent in a
fume hood, oven at a temperature below the boiling point of the solvent and the melting point
of the solute, or under reduced pressure using a rotary evaporator.

e Drying and Weighing: Once the solvent is completely removed, place the container with the
residue in a vacuum desiccator to remove any residual solvent until a constant weight is
achieved. Weigh the container with the dry solute.

o Calculation: The solubility (S) is calculated using the following formula:

S (g/L) = (Mass of residue (g)) / (Volume of supernatant withdrawn (L))

UV-Vis Spectroscopic Method

This method is a rapid and convenient way to determine solubility, especially for compounds
that have a strong chromophore, such as 1,8-dichloroanthraquinone.[9]

4.2.1. Principle

The concentration of a solute in a solution can be determined by measuring its absorbance of
light at a specific wavelength and applying the Beer-Lambert Law. A calibration curve is first
established using solutions of known concentrations.

4.2.2. Materials and Apparatus

o UV-Vis Spectrophotometer

¢ Quartz cuvettes

» All materials and apparatus listed for the Gravimetric Method

4.2.3. Procedure
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e Determination of Maximum Wavelength (Amax): Prepare a dilute solution of 1,8-
dichloroanthraquinone in the desired solvent. Scan the solution over a range of
wavelengths (e.g., 200-800 nm) to determine the wavelength of maximum absorbance
(Amax).

o Preparation of Calibration Curve:

[¢]

Prepare a stock solution of 1,8-dichloroanthraquinone of a known concentration in the
chosen solvent.

o Perform a series of dilutions to obtain at least five standard solutions of different, known
concentrations.

o Measure the absorbance of each standard solution at the predetermined Amax.

o Plot a graph of absorbance versus concentration to generate a calibration curve. The
curve should be linear, and the equation of the line (y = mx + c¢) should be determined.

e Preparation and Analysis of Saturated Solution:

o Prepare a saturated solution of 1,8-dichloroanthraquinone as described in the
Gravimetric Method (steps 1-3).

o Withdraw a sample of the supernatant and dilute it with a known volume of the solvent to
bring the absorbance within the linear range of the calibration curve.

e Measurement and Calculation:
o Measure the absorbance of the diluted sample at Amax.

o Use the equation of the calibration curve to calculate the concentration of the diluted
solution.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted solution by the dilution factor.

Mandatory Visualizations
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Caption: Experimental workflow for the UV-Vis spectroscopic determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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